Cas no 2138509-02-9 (7-(oxan-3-yl)-4H,5H,6H,7H-thieno2,3-cpyridine)

• Product Name: 7-(oxan-3-yl)-4H,5H,6H,7H-thieno2,3-cpyridine
• CAS No: 2138509-02-9
• MF: C₁₂H₁₇NOS
• MW: 223.334481954575
• CID: 6587566
• PubChem ID: 165477701
• Update Time: 2025-07-19

7-(oxan-3-yl)-4H,5H,6H,7H-thieno2,3-cpyridine Chemical and Physical Properties

Names and Identifiers

• 7-(oxan-3-yl)-4H,5H,6H,7H-thieno2,3-cpyridine
• 2138509-02-9
• 7-(oxan-3-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine
• EN300-1075556

• Inchi： 1S/C12H17NOS/c1-2-10(8-14-6-1)11-12-9(3-5-13-11)4-7-15-12/h4,7,10-11,13H,1-3,5-6,8H2
• InChI Key： ZINPTABOPKMUMO-UHFFFAOYSA-N
• SMILES： S1C=CC2CCNC(C1=2)C1COCCC1

Computed Properties

• Exact Mass: 223.10308534g/mol
• Monoisotopic Mass: 223.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.5Ų

Additional information on 7-(oxan-3-yl)-4H,5H,6H,7H-thieno2,3-cpyridine

Introduction to 7-(Oxan-3-yl)-4H,5H,6H,7H-Thieno[2,3-c]pyridine (CAS No. 2138509-02-9)

7-(Oxan-3-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine, a compound with the CAS number 2138509-02-9, is a promising molecule in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyridines, which are known for their diverse biological activities and therapeutic potential. The unique structural features of this compound make it an attractive candidate for the development of novel drugs targeting various diseases.

The chemical structure of 7-(oxan-3-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine includes a thienopyridine core fused with an oxane ring. This combination provides a scaffold that can be readily functionalized to enhance its pharmacological properties. Recent studies have shown that thienopyridines exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. The presence of the oxane ring in this specific compound further enhances its solubility and bioavailability, making it a valuable candidate for drug development.

In the context of medicinal chemistry, the design and synthesis of novel thienopyridine derivatives have been a focus of extensive research. The compound 7-(oxan-3-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine has been synthesized using various methodologies, including palladium-catalyzed coupling reactions and multistep synthetic routes. These synthetic strategies have been optimized to improve yield and purity, ensuring that the compound can be produced on a scale suitable for preclinical and clinical studies.

One of the key areas where 7-(oxan-3-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine has shown promise is in the treatment of inflammatory diseases. Inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound exhibits potent anti-inflammatory activity by modulating key signaling pathways involved in inflammation. Specifically, it has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and tissue damage.

Beyond its anti-inflammatory properties, 7-(oxan-3-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine has also shown potential in cancer therapy. Cancer cells often exhibit dysregulated signaling pathways that promote cell proliferation and survival. Research has indicated that this compound can selectively target these pathways in cancer cells while sparing normal cells. For example, it has been shown to inhibit the PI3K/AKT/mTOR signaling pathway, which is frequently activated in various types of cancer. This selective targeting makes it a promising candidate for developing targeted cancer therapies with reduced side effects.

In addition to its therapeutic applications, 7-(oxan-3-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine has also been studied for its neuroprotective effects. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by progressive neuronal loss and cognitive decline. Preclinical studies have shown that this compound can protect neurons from oxidative stress and apoptosis by modulating mitochondrial function and reducing oxidative damage. These findings suggest that it may have potential as a neuroprotective agent in the treatment of neurodegenerative diseases.

The pharmacokinetic properties of 7-(oxan-3-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine have also been extensively studied to ensure its suitability for clinical use. Pharmacokinetic parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) have been evaluated in various animal models. Results from these studies indicate that the compound has favorable pharmacokinetic properties with good oral bioavailability and low toxicity. These characteristics make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-(oxan-3-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine in humans. Early-phase clinical trials have shown promising results with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials to further assess its therapeutic potential.

In conclusion, 7-(oxan-3-yl)-4H,5H,6H,7H-thieno[2，3-c]pyridine (CAS No. 2138509-02-9) is a versatile molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for developing novel drugs targeting inflammatory diseases，cancer，and neurodegenerative disorders. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential，opening new avenues for the treatment of these challenging conditions.